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Compound of Interest

Compound Name: 3-fluoro-D-tyrosine

Cat. No.: B1298997

Essential Safety and Handling Guide for 3-
Fluoro-D-Tyrosine

For researchers, scientists, and drug development professionals, ensuring safe handling of
specialized chemical compounds like 3-fluoro-D-tyrosine is paramount. This guide provides
immediate safety protocols, operational steps, and disposal plans to minimize risk and ensure
laboratory safety.

Immediate Safety and Hazard Information

3-Fluoro-D-tyrosine is a fluorinated amino acid that requires careful handling due to its
potential hazards. While a specific Safety Data Sheet (SDS) for the D-isomer is not readily
available, data for the analogous 3-Fluoro-L-tyrosine indicates that the compound is toxic if
swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1]
Short-term exposure could lead to serious temporary or residual injury, even with prompt
medical attention.[1]

Hazard Classification:
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Hazard Class Category GHS Hazard Statement
Acute Toxicity (Oral) 3 H301: Toxic if swallowed[1]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation[1]

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure when handling 3-fluoro-D-

tyrosine. The following table outlines the recommended PPE.[1][2][3]

Protection Type

Recommended Equipment

Rationale

Eye and Face Protection

Chemical safety goggles with a
face shield.[1]

Protects against splashes of
the substance in solution and

airborne dust particles.

Skin Protection

Chemical-resistant gloves
(Nitrile or Neoprene
recommended).[3] Disposable
lab coat.[3]

Prevents dermal absorption.
Gloves should be inspected
regularly for any signs of
degradation or perforation.[3]
[4] A lab coat protects personal

clothing from contamination.[3]

Respiratory Protection

NIOSH/MSHA-approved

respirator.[1]

Required when handling the
powder outside of a fume hood
or when engineering controls
are insufficient to maintain
exposure below acceptable

limits.

Always ensure that eyewash stations and safety showers are readily accessible in the

immediate vicinity of any potential exposure.[1]
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Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Engineering Controls:

o Work Area: Always handle 3-fluoro-D-tyrosine in a well-ventilated area, preferably within a
certified chemical fume hood to minimize inhalation of dust.[5]

» Decontamination: Ensure the work area is clean and uncluttered.[4] Have a spill kit with
appropriate absorbent materials readily available.[6]

2. Handling the Solid Compound:

e Avoid Dust Formation: Take care to avoid generating dust when weighing or transferring the
powder.[2] Use tools like spatulas to handle the chemical.[7]

» Personal Hygiene: Wash hands thoroughly after handling, even if gloves were worn.[2][7] Do
not eat, drink, or smoke in the laboratory.[1][4]

3. Preparing Solutions:
¢ Solvent Addition: When dissolving, add the solvent to the solid slowly to prevent splashing.

o Container Labeling: Clearly label all containers with the chemical name, concentration, and
hazard information.[6][7]

4., Storage:
» Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
» Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[1]

Below is a workflow diagram for the safe handling of 3-fluoro-D-tyrosine.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1298997?utm_src=pdf-body
https://www.uwlax.edu/globalassets/offices-services/ehs/part-d.pdf
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.labmanager.com/handling-and-storing-chemicals-2944
https://www.fishersci.com/store/msds?partNumber=AAL16775&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://www.fishersci.com/store/msds?partNumber=AAL16775&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://synquestprodstorage.blob.core.windows.net/msds/4700/4757-3-17.pdf
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.labmanager.com/handling-and-storing-chemicals-2944
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://www.fishersci.com/store/msds?partNumber=AAL16775&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://synquestprodstorage.blob.core.windows.net/msds/4700/4757-3-17.pdf
https://www.benchchem.com/product/b1298997?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Workflow for Safe Handling of 3-Fluoro-D-Tyrosine
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Caption: A step-by-step workflow for the safe handling of 3-fluoro-D-tyrosine.
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Disposal Plan

Proper disposal of 3-fluoro-D-tyrosine and any contaminated materials is critical to prevent
environmental contamination and ensure compliance with regulations.

Waste Segregation and Collection:

» Halogenated Organic Waste: As a fluorinated organic compound, 3-fluoro-D-tyrosine is
classified as a halogenated organic waste.[8]

o Containers: Collect waste in designated, clearly labeled, and tightly sealed containers for
halogenated organic waste.[9] Do not mix with non-halogenated waste.[10][11]

o Contaminated Materials: Any materials that have come into contact with 3-fluoro-D-
tyrosine, such as gloves, absorbent pads, and disposable labware, should also be disposed

of as halogenated organic waste.
Disposal Procedure:
o Labeling: Ensure all waste containers are accurately labeled with their contents.[9]

o Professional Disposal: Dispose of the waste through an approved waste disposal plant or a
licensed hazardous waste management company.[2] Do not dispose of down the drain.[9]
[10]

The following diagram illustrates the decision process for waste disposal.
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Disposal Decision Pathway for 3-Fluoro-D-Tyrosine
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Caption: A decision tree for the proper disposal of waste contaminated with 3-fluoro-D-
tyrosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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